N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide
Overview
Description
N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide, also known as EFBC, is a novel compound that has garnered attention in scientific research due to its potential therapeutic applications. EFBC is a benzotriazole derivative that has shown promise in various studies as an anticancer agent, a neuroprotective agent, and an anti-inflammatory agent. In
Mechanism of Action
The exact mechanism of action of N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide is not fully understood, but it is believed to act through multiple pathways. Studies have shown that N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide induces apoptosis (programmed cell death) in cancer cells by activating the intrinsic apoptotic pathway. N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide has also been found to inhibit the activity of enzymes involved in the growth and proliferation of cancer cells. In neurodegenerative diseases, N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide has been shown to protect neurons from oxidative stress and inflammation. N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide has been shown to have a low toxicity profile in both in vitro and in vivo studies. In animal studies, N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide has been found to have no significant adverse effects on vital organs such as the liver and kidneys. N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research. N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide has also been found to have low toxicity, making it a safe compound to use in experiments. However, one limitation of N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide. One area of research could be to further investigate its anticancer activity and its potential as a chemotherapeutic agent. Another area of research could be to study its neuroprotective effects and its potential as a treatment for neurodegenerative diseases. Additionally, more research could be done on the mechanism of action of N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide to better understand how it exerts its therapeutic effects. Finally, further studies could be conducted to improve the solubility of N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide in aqueous solutions, making it more versatile for use in experiments.
Scientific Research Applications
N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide has been extensively studied for its potential therapeutic applications. In vitro studies have shown that N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide exhibits anticancer activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide has been found to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-2-(8-methoxy-3,5-dimethyl-4-oxopyrimido[5,4-b]indol-2-yl)sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21FN4O3S/c1-12-5-6-13(9-16(12)23)24-18(28)11-31-22-25-19-15-10-14(30-4)7-8-17(15)26(2)20(19)21(29)27(22)3/h5-10H,11H2,1-4H3,(H,24,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZUXNKFMLXKYPT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C)N(C4=C3C=C(C=C4)OC)C)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-1-(4-fluorobenzyl)-1H-1,2,3-benzotriazole-5-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-amino-N-(4-chlorophenyl)-1-{[2-(2-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide](/img/structure/B3403315.png)
![N-(4-fluorophenyl)-2-({8-methoxy-3,5-dimethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide](/img/structure/B3403323.png)
![N-(2,4-dimethoxyphenyl)-4-[6-(3-methoxyphenoxy)pyridazin-3-yl]benzamide](/img/structure/B3403331.png)
![2-{5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide](/img/structure/B3403339.png)
![3-{[acetyl(phenyl)amino]methyl}-N-(2,3-dimethylphenyl)-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxamide](/img/structure/B3403347.png)
![N-[2-(4-methylpiperidin-1-yl)ethyl]-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]quinoline-8-carboxamide](/img/structure/B3403361.png)
![5-amino-N-(3,5-dimethoxyphenyl)-1-{[2-(2-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide](/img/structure/B3403372.png)
![N-cyclopentyl-3-(4-{2-[(4-fluorophenyl)amino]-2-oxoethyl}-3-oxo-3,4-dihydroquinoxalin-2-yl)propanamide](/img/structure/B3403384.png)
![5-(3,4-Dimethylbenzenesulfonyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-amine](/img/structure/B3403404.png)
![2-methyl-5-[5-(morpholin-4-ylcarbonyl)-1,2,4-oxadiazol-3-yl]-N-1-naphthylthiophene-3-sulfonamide](/img/structure/B3403424.png)
![N-(3-chlorophenyl)-4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzamide](/img/structure/B3403440.png)